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For Immediate Release

A comprehensive guide detailing the chemical structure elucidation of Buergerinin B, a C9-

iridoid isolated from the roots of Scrophularia buergeriana, is now available for researchers,

scientists, and professionals in drug development. This document provides an in-depth analysis

of the spectroscopic data and experimental procedures that were instrumental in defining the

molecule's unique architecture.

Buergerinin B, along with its congeners Buergerinins C, D, and E, was first isolated and

characterized by Lin, Tan, and their colleagues. Their work, published in Helvetica Chimica

Acta, laid the foundation for understanding this class of natural products. The elucidation of its

structure was a meticulous process involving the extraction and purification of the compound

from its natural source, followed by a rigorous analysis using a suite of modern spectroscopic

techniques.

Isolation from Scrophularia buergeriana
The journey to uncovering the structure of Buergerinin B began with the systematic extraction

and fractionation of the dried roots of Scrophularia buergeriana. The process, outlined below,

was designed to isolate the iridoid constituents from the complex mixture of phytochemicals

present in the plant material.
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Extraction & Initial Fractionation

Chromatographic Purification

Dried Roots of S. buergeriana (5 kg)

Percolation with 95% EtOH (3x)

EtOH Extract

Suspension in H2O & Partition with Petroleum Ether

Petroleum Ether Fraction (discarded)

Lipophilic components

Aqueous Layer

Partition with EtOAc

EtOAc Soluble Fraction Aqueous Layer

Polar components

EtOAc Fraction subjected to Silica Gel Column Chromatography

Elution with CHCl3/MeOH gradient

Collection of Fractions (Fr. 1-8)

Fraction 4

Repeated Column Chromatography (Sephadex LH-20, RP-18)

Pure Buergerinin B
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Structure Elucidation Workflow

Isolated Buergerinin B

HR-MS Analysis IR & UV Spectroscopy

1D & 2D NMR Spectroscopy (1H, 13C, COSY, HSQC, HMBC)Molecular Formula Determination (C9H14O5)

Establishment of Planar Structure

Functional Group Identification (-OH, γ-lactone)

NOESY Spectroscopy

Determination of Relative Stereochemistry

Final Structure of Buergerinin B

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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